4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline
• InChI: InChI=1S/C11H16BrNO/c1-8-6-10(12)4-5-11(8)13-9(2)7-14-3/h4-6,9,13H,7H2,1-3H3
• InChI Key: MPLKKXFSTQKTNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(C)COC

Description

4-Bromo-N-(1-methoxypropan-2-yl)-2-methylaniline is a halogenated aniline derivative featuring a bromine substituent at the para position, a methyl group at the ortho position, and a secondary amine functionalized with a 1-methoxypropan-2-yl group. The methoxypropan-2-yl group introduces steric bulk and electron-donating properties, which can modulate reactivity and stability during catalytic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline typically involves the following steps:

Bromination: The starting material, 2-methylaniline, undergoes bromination using bromine or a bromine source such as N-bromosuccinimide (NBS) to introduce a bromine atom at the 4-position.

Alkylation: The brominated intermediate is then subjected to alkylation with 1-methoxypropan-2-yl chloride in the presence of a base such as potassium carbonate (K2CO3) to form the final product.

Industrial Production Methods

In an industrial setting, the production of 4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction conditions can ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones or other oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to reduce the bromine or other functional groups.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic or basic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Quinones or other oxidized derivatives.

Reduction: Reduced forms of the compound with hydrogen replacing the bromine or other functional groups.

Substitution: Substituted aniline derivatives with various nucleophiles replacing the bromine atom.

Scientific Research Applications

4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline involves its interaction with specific molecular targets and pathways. The bromine atom and methoxypropan-2-yl group can influence the compound’s reactivity and binding affinity to various enzymes or receptors. Detailed studies on its molecular interactions and pathways are essential to understand its effects fully.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline, we compare it with structurally related compounds, focusing on substituent effects, synthetic yields, and electronic properties.

Substituent Effects on Reactivity and Stability

• Halogenated Anilines: 4-Bromo-2-methylaniline: The parent compound lacks the methoxypropan-2-yl group. It serves as a key precursor in Suzuki reactions, yielding derivatives like (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline (3b) with 94% efficiency under glacial acetic acid conditions. Its reactivity is attributed to the electron-withdrawing bromine and activating methyl group . However, this substitution complicates coupling reactions due to increased steric bulk .
• N-Substituted Derivatives: (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline (3b): Incorporation of a thiophene-based imine group enables Suzuki coupling with arylboronic acids. Yields for monosubstituted products (33–40%) are lower than the parent compound due to steric hindrance from ortho-substituted boronic acids . 2-Chloro-N-(1-methoxypropan-2-yl)aniline: Replacing bromine with chlorine reduces molecular weight and polarizability but maintains similar steric profiles. The methoxypropan-2-yl group enhances solubility in polar solvents .

Electronic and Computational Insights

Density functional theory (DFT) studies on related compounds reveal:

• Frontier Molecular Orbitals (FMOs) : Thiophene-imine derivatives exhibit reduced HOMO-LUMO gaps (3.5–4.0 eV) compared to alkylated anilines (~4.5 eV), enhancing charge-transfer capabilities .
• The methoxypropan-2-yl group donates electrons via its oxygen atom, moderating electrophilicity .
• Reactivity Descriptors :
  • Chemical Hardness (η) : Higher η values (e.g., 2.1 eV for 3b) indicate lower reactivity toward electrophiles compared to softer analogues (η < 1.8 eV) .
  • Nucleophilicity Index : Methoxypropan-2-yl-substituted anilines show moderate nucleophilicity, balancing steric and electronic effects for controlled reactivity .

Steric and Solubility Considerations

• Steric Effects : Ortho-substituted arylboronic acids in Suzuki reactions yield lower efficiencies (31–46%) due to hindered transmetalation. The methoxypropan-2-yl group in the target compound mitigates this via flexible alkyl chains .
• Solubility : Methoxy and alkyl groups enhance solubility in organic solvents (e.g., toluene, acetonitrile), facilitating homogeneous catalysis compared to halogen-heavy analogues .

Biological Activity

4-Bromo-N-(1-methoxypropan-2-yl)-2-methylaniline is an organic compound characterized by its unique structure, which includes a bromine atom at the para position of the aniline ring, a methoxypropan-2-yl group attached to the nitrogen, and a methyl group at the ortho position. This compound is of interest due to its potential biological activities, which are often influenced by the specific arrangement of substituents on the aromatic ring.

The molecular formula of 4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline is $C_{11}H_{16}BrN$ with a molecular weight of approximately 258.15 g/mol. The presence of the bromine atom and methoxy group contributes to its reactivity and interaction with biological systems.

Comparative Analysis with Related Compounds

To better understand the biological potential of 4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline, it is useful to compare it with structurally similar compounds. The following table summarizes the biological activities reported for related brominated anilines:

Compound Name	Antimicrobial Activity	Antitumor Activity	Enzyme Inhibition
4-Bromoaniline	Moderate	Yes	Yes
5-Bromo-N-(1-methoxypropan-2-yl)-2-methylaniline	High	Moderate	Yes
4-Bromo-N,N-dimethyl-2-methylaniline	Low	High	No

The mechanism of action for 4-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline is likely related to its ability to interact with specific biological targets. The bromine atom can enhance lipophilicity and facilitate membrane penetration, allowing the compound to reach intracellular targets. Potential mechanisms include:

• Binding to Receptors : The compound may act as a ligand for various receptors, influencing signaling pathways.
• Inhibition of Enzymatic Activity : The structural features may allow it to fit into enzyme active sites, thereby inhibiting their function.
• Reactive Oxygen Species (ROS) Generation : Some brominated compounds can induce oxidative stress in cells, leading to apoptosis in cancer cells.

Case Studies and Research Findings

Research has indicated that brominated anilines can exhibit varying degrees of biological activity based on their structural modifications. For instance:

• A study on brominated phenols demonstrated that increasing bromination levels enhanced antimicrobial properties against Staphylococcus aureus .
• Another investigation into brominated anilines indicated that these compounds could effectively inhibit cancer cell proliferation through apoptosis induction mechanisms .